Cas no 1493-47-6 (3,5-bis(4-fluorophenyl)-1H-pyrazole)

• Product Name: 3,5-bis(4-fluorophenyl)-1H-pyrazole
• CAS No: 1493-47-6
• MF: C₁₅H₁₀F₂N₂
• MW: 256.250110149384
• MDL: MFCD08552890
• CID: 2857594
• PubChem ID: 16105479
• Update Time: 2025-11-01

3,5-bis(4-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(4-fluorophenyl)-1H-pyrazole
• AKOS005167887
• CHEMBL221629
• GVQYJNATMYMBAT-UHFFFAOYSA-N
• BAA49347
• SCHEMBL14985510
• BDBM50411243
• EN300-231649
• 1493-47-6
• G65682
• MFCD08552890
• STK352225
• CS-0268253
• 3,5-Bis-(4-fluoro-phenyl)-1H-pyrazole

• MDL： MFCD08552890
• Inchi： 1S/C15H10F2N2/c16-12-5-1-10(2-6-12)14-9-15(19-18-14)11-3-7-13(17)8-4-11/h1-9H,(H,18,19)
• InChI Key： GVQYJNATMYMBAT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C2C=CC(=CC=2)F)=NN1

Computed Properties

• Exact Mass: 256.08120465g/mol
• Monoisotopic Mass: 256.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,5-bis(4-fluorophenyl)-1H-pyrazole

3,5-bis(4-fluorophenyl)-1H-pyrazole (CAS No. 1493-47-6): A Comprehensive Overview

3,5-bis(4-fluorophenyl)-1H-pyrazole, also known by its CAS number 1493-47-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of fluorine substituents on the phenyl rings imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 3,5-bis(4-fluorophenyl)-1H-pyrazole is characterized by its symmetrical arrangement of two 4-fluorophenyl groups attached to the pyrazole ring. This specific configuration confers enhanced stability and solubility, which are crucial factors in drug design and development. The fluorine atoms, known for their electron-withdrawing properties, can significantly influence the compound's reactivity and binding affinity to biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3,5-bis(4-fluorophenyl)-1H-pyrazole. One of the most promising areas of investigation is its use as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3,5-bis(4-fluorophenyl)-1H-pyrazole could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3,5-bis(4-fluorophenyl)-1H-pyrazole has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings highlight the potential of 3,5-bis(4-fluorophenyl)-1H-pyrazole as a novel anticancer agent.

The pharmacokinetic properties of 3,5-bis(4-fluorophenyl)-1H-pyrazole have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has a relatively long half-life in vivo, which could translate into sustained therapeutic effects. Additionally, the compound shows low toxicity in preclinical models, further supporting its potential for clinical development.

In terms of synthetic methods, several approaches have been developed to synthesize 3,5-bis(4-fluorophenyl)-1H-pyrazole. One common method involves the condensation of 4-fluoroacetophenone with hydrazine hydrate followed by cyclization with an appropriate coupling agent. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These improvements not only enhance the sustainability of the synthesis process but also make it more cost-effective on a large scale.

The structural versatility of 3,5-bis(4-fluorophenyl)-1H-pyrazole has also made it an attractive scaffold for drug discovery efforts. Researchers have explored various modifications to the core structure to optimize its pharmacological properties. For example, substituting different functional groups on the phenyl rings or introducing additional heterocyclic moieties can significantly alter the compound's biological activity and selectivity. These structural modifications have led to the identification of several lead compounds with enhanced therapeutic potential.

In conclusion, 3,5-bis(4-fluorophenyl)-1H-pyrazole (CAS No. 1493-47-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge, paving the way for innovative treatments for various diseases.